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Compound of Interest

Compound Name: 5-Amino-2-methoxybenzoic Acid

Cat. No.: B1338296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Amino-2-methoxybenzoic acid is a key intermediate in the synthesis of a variety of

pharmacologically active compounds and other specialty chemicals.[1] Its solubility

characteristics in different solvents are a critical parameter for process development,

formulation, and purification. This technical guide provides a comprehensive overview of the

available solubility information for 5-Amino-2-methoxybenzoic acid and its structurally related

isomers. Due to the limited availability of direct quantitative data for 5-Amino-2-
methoxybenzoic acid, this guide presents qualitative and quantitative solubility data for

closely related compounds to serve as a valuable reference. Furthermore, detailed

experimental protocols for determining solubility are provided to empower researchers to

generate precise data for their specific applications.

Quantitative Solubility Data
Direct quantitative solubility data for 5-Amino-2-methoxybenzoic acid in various solvents is

not readily available in published literature. However, the solubility of structurally similar

compounds, such as 2-Amino-5-methoxybenzoic acid and 2-Methoxybenzoic acid, can provide

valuable insights into its likely behavior.
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Compound Solvent Temperature (°C) Solubility

2-Amino-5-

methoxybenzoic acid
Methanol Not Specified Slightly soluble[2]

2-Methoxybenzoic

acid
Water 30 5 mg/mL[3]

2-Methoxybenzoic

acid
Water Not Specified Slightly soluble[4]

2-Methoxybenzoic

acid
Chloroform Not Specified Sparingly soluble[4]

2-Methoxybenzoic

acid
Methanol Not Specified Sparingly soluble[4]

2-Methoxybenzoic

acid
Ethanol Not Specified Freely soluble[3]

Experimental Protocols
To determine the precise solubility of 5-Amino-2-methoxybenzoic acid in specific solvents,

the following established experimental protocols can be employed.

Isothermal Shake-Flask Method
The isothermal shake-flask method is a widely accepted technique for determining the

equilibrium solubility of a compound.

Materials:

5-Amino-2-methoxybenzoic acid (pure solid)

Selected solvents of interest (e.g., water, methanol, ethanol, acetone, ethyl acetate)

Conical flasks with stoppers

Thermostatically controlled shaker bath or incubator
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Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrumentation for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid 5-Amino-2-methoxybenzoic acid to a conical flask. The

presence of undissolved solid is crucial to ensure saturation.

Add a known volume of the desired solvent to the flask.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatically controlled shaker and agitate at a constant speed and

temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After the equilibration period, allow the solution to stand undisturbed for a short time to let

the excess solid settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter (e.g., 0.45 µm) to remove any

undissolved solid particles. This step is critical to prevent overestimation of solubility.

Quantitative Analysis:

Accurately dilute the filtered saturated solution with the same solvent to a concentration

within the linear range of the analytical method.

Determine the concentration of 5-Amino-2-methoxybenzoic acid in the diluted solution

using a validated analytical method such as UV-Vis spectrophotometry or High-
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Performance Liquid Chromatography (HPLC).

Calculation of Solubility:

Calculate the solubility using the following formula, accounting for the dilution factor:

Gravimetric Method
The gravimetric method is a straightforward approach for determining solubility, particularly

when a non-volatile solute is dissolved in a volatile solvent.

Materials:

5-Amino-2-methoxybenzoic acid (pure solid)

Selected volatile solvents

Conical flasks with stoppers

Thermostatically controlled shaker bath or incubator

Analytical balance

Evaporating dish

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Follow the same procedure as in the isothermal shake-flask method to prepare a

saturated solution at a constant temperature.

Sample Collection and Weighing:
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After equilibration and settling, carefully transfer a known volume or mass of the clear

supernatant to a pre-weighed evaporating dish.

Solvent Evaporation:

Gently evaporate the solvent from the evaporating dish in a fume hood or using a rotary

evaporator.

Drying and Weighing:

Dry the evaporating dish containing the solid residue in an oven at a temperature below

the melting point of 5-Amino-2-methoxybenzoic acid until a constant weight is achieved.

Cool the dish in a desiccator to room temperature before weighing.

Calculation of Solubility:

The solubility is calculated as the mass of the dried residue per volume or mass of the

solvent used.
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Caption: Experimental workflow for determining the solubility of 5-Amino-2-methoxybenzoic
acid.

Factors Influencing Solubility
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Caption: Key factors influencing the solubility of a solid compound in a liquid solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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